Cas no 34035-04-6 (5-(2-Chlorophenyl)furan-2-carbaldehyde)

• Product Name: 5-(2-Chlorophenyl)furan-2-carbaldehyde
• CAS No: 34035-04-6
• MF: C₁₁H₇ClO₂
• MW: 206.62508225441
• MDL: MFCD00216585
• CID: 294593
• PubChem ID: 609821
• Update Time: 2025-06-24

5-(2-Chlorophenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chlorophenyl)furan-2-carbaldehyde
• 2-Furancarboxaldehyde,5-(2-chlorophenyl)-
• 5-(2-CHLOROPHENYL)-2-FURALDEHYDE
• 5-(2-Chlorophenyl)furfural
• 5-(2-Chlorophenyl)-2-furancarboxaldehyde
• 5-(2-chlorophenyl)furan aldehyde
• 5-(2'-chlorophenyl)furan-2-carbaldehyde
• 5-(2-Chloro-phenyl)-furan-2-carbaldehyde
• AC1LD0A9
• AC1Q3HH3
• ACMC-1AFWP
• DTXSID90346121
• AKOS000113406
• A822050
• 34035-04-6
• EN300-11885
• SCHEMBL1616299
• J-516102
• CHEMBL4455950
• 6F-027
• MFCD00216585
• CS-0308401
• 5-(2-chloro-phenyl)furan-2-aldehyde
• FT-0639151
• 5-(2-Chlorophenyl)furfural, 95%
• SB61112
• 5-(2-Chlorophenyl)-2-furaldehyde #
• BB 0222874
• 2-Furancarboxaldehyde, 5-(2-chlorophenyl)-
• AA-504/06818056
• Z56860346
• E74079
• DB-048552
• ALBB-001104
• STK070473

• MDL： MFCD00216585
• Inchi： 1S/C11H7ClO2/c12-10-4-2-1-3-9(10)11-6-5-8(7-13)14-11/h1-7H
• InChI Key： ONQOZTFAOFZDFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 206.01300
• Monoisotopic Mass: 206.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 30.2A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.282
• Melting Point: 68-72 °C (lit.)
• Boiling Point: 333.3°C at 760 mmHg
• Flash Point: 155.4°C
• Refractive Index: 1.595
• PSA: 30.21000
• LogP: 3.41250
• Solubility: Not available

5-(2-Chlorophenyl)furan-2-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(2-Chlorophenyl)furan-2-carbaldehyde

Introduction to 5-(2-Chlorophenyl)furan-2-carbaldehyde (CAS No. 34035-04-6)

5-(2-Chlorophenyl)furan-2-carbaldehyde (CAS No. 34035-04-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring and a chlorophenyl substituent, making it an intriguing candidate for various applications in drug discovery and development.

The molecular formula of 5-(2-Chlorophenyl)furan-2-carbaldehyde is C₁₁H₇OCl, and its molecular weight is 198.63 g/mol. The compound's chemical structure consists of a furan ring attached to a benzene ring via a carbon-carbon bond, with a chlorine atom substituting one of the hydrogen atoms on the benzene ring. The presence of the aldehyde functional group at the 2-position of the furan ring further enhances its reactivity and potential for forming various derivatives.

In recent years, 5-(2-Chlorophenyl)furan-2-carbaldehyde has been extensively studied for its potential therapeutic applications. One notable area of research involves its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 5-(2-Chlorophenyl)furan-2-carbaldehyde exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 5-(2-Chlorophenyl)furan-2-carbaldehyde has also shown promise in the field of cancer research. A 2020 study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound possess significant antiproliferative activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

The synthetic versatility of 5-(2-Chlorophenyl)furan-2-carbaldehyde has also made it an attractive starting material for the development of novel pharmaceuticals. Researchers have explored various synthetic routes to modify the compound's structure, leading to the creation of a wide range of derivatives with enhanced biological activities. For example, a study published in Organic & Biomolecular Chemistry in 2019 described a novel synthetic method that allows for the efficient preparation of substituted furan derivatives with improved pharmacological profiles.

In addition to its medicinal applications, 5-(2-Chlorophenyl)furan-2-carbaldehyde has found utility in other areas of chemical research. Its unique electronic properties make it an excellent candidate for use in materials science, particularly in the development of organic semiconductors and optoelectronic devices. A 2018 study in Advanced Materials highlighted the potential of furan-based compounds like 5-(2-Chlorophenyl)furan-2-carbaldehyde as building blocks for high-performance organic electronics.

The safety profile of 5-(2-Chlorophenyl)furan-2-carbaldehyde is another important aspect to consider. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation in the laboratory environment.

In conclusion, 5-(2-Chlorophenyl)furan-2-carbaldehyde (CAS No. 34035-04-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and synthetic versatility make it an invaluable tool for researchers seeking to develop new bioactive compounds and advanced materials. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific disciplines.